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Compound of Interest

Compound Name: AM-2394

Cat. No.: B605374

For Researchers, Scientists, and Drug Development Professionals

Introduction

AM-2394 is a potent and structurally distinct allosteric activator of glucokinase (GK), an
enzyme crucial for glucose homeostasis.[1][2][3][4][5] As a glucokinase activator (GKA), AM-
2394 enhances the enzyme's affinity for glucose, promoting the phosphorylation of glucose to
glucose-6-phosphate. This mechanism is central to its function in regulating blood sugar levels,
making it a significant compound in metabolic disease research, particularly for type 2 diabetes.
Proper preparation of stock solutions is the foundational step for accurate and reproducible
experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for AM-2394 in in vitro
studies due to the compound's good solubility in it.

Chemical Properties of AM-2394

A clear understanding of the physicochemical properties of AM-2394 is essential for its
effective use in research.
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Property Value Reference
Molecular Formula C22H25N504
Molecular Weight 423.47 g/mol
CAS Number 1442684-77-6
Appearance White to off-white crystalline
solid
Target Glucokinase (GK)
ECso 60 nM

Solubility of AM-2394 in DMSO

AM-2394 exhibits high solubility in DMSO, though it is important to use fresh, anhydrous
DMSO as the solvent is hygroscopic and absorbed moisture can reduce solubility.

Solvent Solubility Notes
DMSO = 30 mg/mL (= 70.84 mM) Saturation may be higher.
Use fresh, moisture-free
DMSO 85 mg/mL (200.72 mM)
DMSO.
DMSO:PBS (pH 7.2) (1:1) 0.50 mg/mL
Water Insoluble

Experimental Protocol: Preparing a 10 mM AM-2394
Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of AM-2394 in DMSO. This
concentration is a common starting point for creating working solutions for various cellular and

enzymatic assays.

Materials:
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AM-2394 powder

Anhydrous (cell culture grade) Dimethyl Sulfoxide (DMSQO)

Sterile, amber glass vial or a clear vial wrapped in foll

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

o Pre-weighing Preparation: Allow the AM-2394 vial to equilibrate to room temperature before

opening to prevent condensation of moisture.

» Weighing AM-2394: Carefully weigh out 1 mg of AM-2394 powder using a calibrated

analytical balance and transfer it to a sterile amber vial.

Calculating DMSO Volume: To prepare a 10 mM stock solution from 1 mg of AM-2394 (MW:
423.47 g/mol ), the required volume of DMSO is calculated as follows:

o Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol))
o Volume (L) = 0.001 g/ (0.010 mol/L * 423.47 g/mol ) = 0.00023614 L
o Volume (pL) = 236.14 pL

Dissolving the Compound: Add 236.14 uL of anhydrous DMSO to the vial containing the AM-
2394 powder.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved,
resulting in a clear solution. Gentle warming or sonication can be used to aid dissolution if
necessary.

Storage: Store the stock solution at -20°C for short-term storage (up to 1 year) or at -80°C for
long-term storage (up to 2 years). Aliquot the stock solution into smaller volumes to avoid
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repeated freeze-thaw cycles.

Stock Solution Preparation Workflow

Workflow for Preparing AM-2394 Stock Solution

Preparation

Equilibrate AM-2394 to Room Temperature

Weigh 1 mg of AM-2394

Add 236.14 pL of Anhydrous DMSO

Vortex Until Dissolved

Storage

Gliquot into Smaller Volumes)
Gtore at -20°C or -80°C]

Stock Solution Ready for Use
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Caption: A flowchart illustrating the key steps for preparing a stock solution of AM-2394 in
DMSO.

AM-2394 Signaling Pathway

AM-2394 functions by allosterically activating glucokinase (GK), which plays a pivotal role in
glucose metabolism, primarily in hepatocytes and pancreatic 3-cells. In pancreatic B-cells, the
activation of GK leads to an increase in glucose-6-phosphate, which in turn elevates the
ATP/ADRP ratio. This change results in the closure of ATP-sensitive potassium channels,
depolarization of the cell membrane, and subsequent influx of calcium ions, triggering insulin
secretion. In hepatocytes, enhanced GK activity promotes glucose uptake and conversion to
glycogen, thereby reducing hepatic glucose output.

Glucokinase Activation Pathway by AM-2394
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of AM-
2394 Stock Solutions in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605374#preparing-am-2394-stock-solutions-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.allfordrugs.com/2016/06/06/am-2394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4948016/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4948016/
https://www.benchchem.com/product/b605374#preparing-am-2394-stock-solutions-in-dmso
https://www.benchchem.com/product/b605374#preparing-am-2394-stock-solutions-in-dmso
https://www.benchchem.com/product/b605374#preparing-am-2394-stock-solutions-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605374?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

